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Compound of Interest

Compound Name: ALPS

Cat. No.: B1663332

The Advanced Liquid Processing System (ALPS) is a critical technology employed for the
treatment of water contaminated with radioactive materials. Proper disposal of the byproducts
of this system is paramount for ensuring environmental safety and regulatory compliance. This
document outlines the essential procedures for the disposal of ALPS-treated water and the
solid waste generated during the treatment process, targeting researchers, scientists, and drug
development professionals who require a thorough understanding of these protocols.

Disposal of ALPS-Treated Water

The primary method for the disposal of ALPS-treated water is a controlled discharge into the
sea, a process deemed technically feasible and in line with international practices.[1][2] This
procedure is subject to stringent safety measures and international oversight to ensure
negligible radiological impact on the environment and human populations.[3]

Core Principles of ALPS-Treated Water Disposal:

e Radionuclide Removal: The ALPS process is designed to remove 62 different radionuclides
from contaminated water through a series of chemical reactions and filtration.[4] However,
tritium, a radioactive isotope of hydrogen, cannot be removed by this system.[4]

» Pre-Discharge Verification: Before any discharge, the treated water is held in measurement
and confirmation facilities. During this stage, the concentrations of all regulated radionuclides
are meticulously measured to ensure they are below the established regulatory standards. If
the standards are not met, the water is re-purified.[3]
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« Dilution: To address the presence of tritium, the ALPS-treated water is diluted with a
significant volume of seawater—»by a factor of more than 100.[2][3] This dilution process
reduces the tritium concentration to a level that is well below both Japanese regulatory
standards and the World Health Organization's guidelines for drinking water.[1][3]

o Controlled Discharge and Monitoring: The diluted water is then discharged into the sea
through a dedicated undersea tunnel. The discharge process is continuously monitored to
ensure compliance with all safety standards. The International Atomic Energy Agency (IAEA)
plays a key role in reviewing and monitoring the entire process to ensure its safety and

transparency.[1]

Quantitative Data on ALPS-Treated Water Discharge:

Parameter Regulatory Standard/Target

Concentration reduced to less than 1% of

Other Radionuclides (non-tritium) o
regulatory standards before dilution.[1]

Tritium Concentration (post-dilution) Less than 1,500 becquerels per liter (Bg/L).[1][3]

Comparison to Japanese Safety Standard 1/40th of the permitted concentration.[1][2]

Comparison to WHO Drinking Water Guideline Approximately 1/7th of the guideline value.[1][3]

Below the operational target of the Fukushima
Total Annual Tritium Discharge Daiichi Nuclear Power Station before the

accident (22 trillion becquerels per year).[1][3]

Experimental Protocol: ALPS-Treated Water Discharge Workflow
The following outlines the step-by-step methodology for the disposal of ALPS-treated water:

e Initial Treatment: Contaminated water is processed through the Advanced Liquid Processing
System (ALPS) to remove 62 types of radionuclides.

o Storage and Sampling: The treated water is transferred to a series of measurement and

confirmation tanks.
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o Radionuclide Analysis: Samples are taken from the tanks to analyze the concentration of all
regulated radioactive materials. This analysis is conducted by both the facility operator and
third-party laboratories to ensure objectivity.[3]

o Safety Standard Verification: The analytical results are compared against the established
regulatory standards for discharge.

o Re-purification (if necessary): If the concentration of any radionuclide (excluding tritium)
exceeds the regulatory limit, the water is sent back for re-purification through the ALPS.[3]

o Dilution with Seawater: Once confirmed to meet the standards for non-tritium nuclides, the
water is mixed with large volumes of seawater to dilute the tritium concentration.

e Final Confirmation: The tritium concentration in the diluted water is measured to confirm it is
below 1,500 Bqg/L.

o Controlled Discharge: The diluted water is discharged into the sea. Two emergency isolation
valves are in place to immediately halt the discharge if any abnormalities are detected.[3]

o Continuous Environmental Monitoring: Ongoing monitoring of the marine environment is
conducted to assess any potential radiological impact.

ALPS-Treated Water Disposal Workflow Diagram
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Caption: Workflow for the treatment, verification, dilution, and discharge of ALPS-treated water.

Disposal of Solid Waste from the ALPS Process

The ALPS treatment process itself generates radioactive solid waste, which also requires

careful and secure management.
Types of ALPS Solid Waste:

o Slurry: This waste is generated from the co-precipitation process used to remove certain

radionuclides.
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e Spent Adsorbents: These are the filtration materials that have captured radioactive isotopes.

Disposal Procedure for ALPS Solid Waste:

o Containment: The slurry and spent adsorbents are transferred into robust, high-integrity
containers (HICs) designed for long-term storage and to withstand corrosion and radiation.[5]

o Transportation: The HICs are transported to a dedicated temporary storage facility.

o Storage: The containers are stored in concrete box culverts to provide additional shielding
and containment.[5]

e Monitoring: Regular inspections of the HICs are conducted to check for any signs of leakage
or degradation. This includes opening the upper lids of the box culverts for visual inspection
of a representative HIC.[5]

Logical Relationship of ALPS Waste Streams

Input

Contaminated Water

ALPS Process

Advanced Liquid Processing System (ALPS)

Solid Waste
ALAEATEE U (Slurry, Spent Adsorbents)

/

Disposal Pathways

Sea Discharge (after dilution) @ty Container (HIC) Storage
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Caption: Relationship between the ALPS process inputs, outputs, and their respective disposal
pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Processing System (ALPS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663332#alps-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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